Cas no 6344-46-3 (methyl 2,3,6-tri-O-benzoylhexopyranoside)

• Product Name: methyl 2,3,6-tri-O-benzoylhexopyranoside
• CAS No: 6344-46-3
• MF: C₂₈H₂₆O₉
• MW: 506.500648975372
• CID: 1652114
• Update Time: 2023-03-25

methyl 2,3,6-tri-O-benzoylhexopyranoside Chemical and Physical Properties

Names and Identifiers

• methyl 2,3,6-tri-O-benzoylhexopyranoside

• Inchi： 1S/C28H26O9/c1-33-28-24(37-27(32)20-15-9-4-10-16-20)23(36-26(31)19-13-7-3-8-14-19)22(29)21(35-28)17-34-25(30)18-11-5-2-6-12-18/h2-16,21-24,28-29H,17H2,1H3
• InChI Key： WXFFEILSURAFKL-UHFFFAOYSA-N
• SMILES： COC1OC(COC(C2C=CC=CC=2)=O)C(O)C(OC(C2C=CC=CC=2)=O)C1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 506.158
• Monoisotopic Mass: 506.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.35
• Boiling Point: 666.2°C at 760 mmHg
• Flash Point: 220.3°C
• Refractive Index: 1.616
• PSA: 117.59000
• LogP: 3.02680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds